Cas no 876009-92-6 (4'-FLUORO-2,4,6-TRICHLOROBIPHENYL)

4'-FLUORO-2,4,6-TRICHLOROBIPHENYL structure
876009-92-6 structure
Product Name:4'-FLUORO-2,4,6-TRICHLOROBIPHENYL
CAS No:876009-92-6
MF:C12H6Cl3F
MW:275.533443927765
CID:992696
PubChem ID:53425879
Update Time:2025-04-20

4'-FLUORO-2,4,6-TRICHLOROBIPHENYL Chemical and Physical Properties

Names and Identifiers

    • 4'-FLUORO-2,4,6-TRICHLOROBIPHENYL
    • 1,3,5-trichloro-2-(4-fluorophenyl)benzene
    • 4-Fluoro-2,4,6-trichlorobiphenyl100µg
    • DTXSID40699013
    • 2,4,6-Trichloro-4'-fluoro-1,1'-biphenyl
    • 876009-92-6
    • Inchi: 1S/C12H6Cl3F/c13-8-5-10(14)12(11(15)6-8)7-1-3-9(16)4-2-7/h1-6H
    • InChI Key: MJYUOSFVMTVESC-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(C=1C1C=CC(=CC=1)F)Cl)Cl

Computed Properties

  • Exact Mass: 273.95200
  • Monoisotopic Mass: 273.952
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • PSA: 0.00000
  • LogP: 5.45290
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